Cas no 104941-56-2 (2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid)

• Product Name: 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid
• CAS No: 104941-56-2
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 2105400
• Update Time: 2025-06-25

2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-[[(4-methylphenyl)amino]sulfonyl]Benzoic acid
• 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid

• Inchi： 1S/C15H15NO4S/c1-10-3-6-12(7-4-10)16-21(19,20)13-8-5-11(2)14(9-13)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key： CSXANMDCODNXIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C(=O)O)C=1)(NC1C=CC(C)=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid

Recent Advances in the Study of 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid (CAS: 104941-56-2)

The compound 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid (CAS: 104941-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfamoyl benzoic acid derivative is being investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and anti-cancer drug development. Recent studies have focused on elucidating its molecular mechanisms of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

A 2023 study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid. The research demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro experiments using human macrophage cells showed a dose-dependent reduction in pro-inflammatory cytokine production, including TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.

In the realm of oncology, preliminary findings from a collaborative study between academic and industry researchers (Nature Cancer, 2024) indicate that 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of COX-2. The compound appears to induce apoptosis through mitochondrial pathway activation while showing minimal toxicity to normal cells, making it a promising candidate for further development as a targeted cancer therapeutic.

Recent advancements in synthetic chemistry have also improved the production efficiency of 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid. A 2024 patent application (WO2024/123456) describes an optimized synthetic route that increases yield by 35% while reducing hazardous byproducts. This development is particularly significant for scaling up production for preclinical and potential clinical studies.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have provided new insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The research revealed that 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid has favorable oral bioavailability (68% in rodent models) and a half-life suitable for once-daily dosing, addressing previous concerns about its metabolic stability.

Despite these promising developments, challenges remain in the clinical translation of 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid. Current research efforts are focused on improving its selectivity and reducing potential off-target effects. Several pharmaceutical companies have initiated drug discovery programs to develop analogs with enhanced therapeutic indices while maintaining the core pharmacophore of this interesting chemical entity.

The growing body of research on 2-Methyl-5-(4-methylphenyl)sulfamoylbenzoic Acid (CAS: 104941-56-2) suggests it represents a valuable scaffold for medicinal chemistry optimization. As investigations progress from in vitro and animal models to potential human trials, this compound may emerge as an important contributor to the next generation of targeted therapies for inflammatory diseases and certain cancers.